Cas no 2091-46-5 (Triphenylpropargylphosphonium bromide)

• Product Name: Triphenylpropargylphosphonium bromide
• CAS No: 2091-46-5
• MF: C₂₁H₁₈BrP
• MW: 381.24538564682
• MDL: MFCD00011811
• CID: 84119
• PubChem ID: 87575509
• Update Time: 2025-10-24

Triphenylpropargylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

• prop-2-ynyltriphenylphosphonium bromide
• Propargyltriphenylphosphonium bromide
• Triphenylpropargylphosphonium Bromide
• triphenyl(prop-2-ynyl)phosphanium,bromide
• Triphenylpropargylph
• Triphenyl(2-propynyl)phosphonium Bromide
• triphenyl(prop-2-ynyl)phosphonium bromide
• triphenyl(propargyl)phosphonium bromide
• triphenylprop-2-ynylphosphine,bromide
• TRIPHENYL-PROP-2-YNYL-PHOSPHONIUM,BROMIDE
• NSC 219251
• P 1379
• Triphenyl-2-propynylphosphonium bromide
• Triphenyl(prop-2-yn-1-yl)phosphonium bromide
• Propargyl triphenylphosphonium bromide
• AFZDAWIXETXKRE-UHFFFAOYSA-M
• TriphenylpropargylphosphoniumBromide
• NSC219251
• triphenylprop-2-ynylphosphine, bromide
• Triphenyl-2-propyny
• NSC-219251
• Triphenyl(2-propyn-1-yl)phosphonium Bromide
• A928628
• 2-Propinyl-triphenylphosphonium bromide
• CAA09146
• triphenyl-prop-2-ynylphosphanium bromide
• ?PROPARGYLTRIPHENYLPHOSPHONIUM BROMIDE
• NS00046642
• Phosphonium, triphenyl-2-propyn-1-yl-, bromide (1:1)
• AKOS015833053
• J-013717
• CS-0063207
• 2091-46-5
• P1438
• Triphenylpropargylphosphonium bromide, 98%
• triphenyl(prop-2-ynyl)phosphanium;bromide
• D73287
• Propargyl-triphenylphosphonium bromide
• DTXSID10943171
• FT-0634030
• MFCD00011811
• SY105980
• SCHEMBL588651
• triphenyl(prop-2-yn-1-yl)phosphanium bromide
• DB-045432
• Triphenylpropargylphosphonium bromide

• MDL： MFCD00011811
• Inchi： 1S/C21H18P.BrH/c1-2-18-22(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21;/h1,3-17H,18H2;1H/q+1;/p-1
• InChI Key： AFZDAWIXETXKRE-UHFFFAOYSA-M
• SMILES： [Br-].[P+](CC#C)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
• BRN： 3579775

Computed Properties

• Exact Mass: 380.03300
• Monoisotopic Mass: 380.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White crystalline powder
• Melting Point: 168-169 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Soluble in methanol.
• PSA: 13.59000
• LogP: 0.61770
• Solubility: Not determined
• Sensitiveness: Hygroscopic

Triphenylpropargylphosphonium bromide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Additional information on Triphenylpropargylphosphonium bromide

Recent Advances in the Application of Triphenylpropargylphosphonium Bromide (CAS: 2091-46-5) in Chemical Biology and Pharmaceutical Research

Triphenylpropargylphosphonium bromide (CAS: 2091-46-5), a phosphonium salt with a propargyl functional group, has recently gained significant attention in chemical biology and pharmaceutical research due to its unique chemical properties and versatile applications. This compound serves as a valuable building block in organic synthesis, particularly in click chemistry reactions, and exhibits promising biological activities. Recent studies have explored its potential in drug discovery, targeted delivery systems, and as a mitochondria-targeting agent.

In the context of drug discovery, researchers have utilized triphenylpropargylphosphonium bromide as a key intermediate in the synthesis of novel anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in creating propargyl-linked hybrid molecules that show selective cytotoxicity against various cancer cell lines. The phosphonium moiety enhances cellular uptake, while the propargyl group allows for further functionalization through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions.

Recent advances in mitochondrial targeting have highlighted the compound's potential as a delivery vector. Due to its lipophilic cation nature, triphenylpropargylphosphonium bromide can accumulate in mitochondria, making it an excellent candidate for developing targeted therapies. A 2024 study in ACS Chemical Biology reported its conjugation with antioxidant molecules, resulting in compounds that effectively mitigate oxidative stress in neuronal cells, suggesting potential applications in neurodegenerative diseases.

The compound's role in bioorthogonal chemistry has also been expanded. Researchers have developed novel triphenylpropargylphosphonium bromide derivatives that serve as efficient tags for protein labeling and tracking in live cells. This application was particularly highlighted in a recent Nature Chemical Biology publication, where the compound was used to develop a new generation of fluorescent probes with improved photostability and cellular retention.

From a synthetic chemistry perspective, recent work has focused on optimizing the preparation of triphenylpropargylphosphonium bromide to improve yield and purity. A 2023 Organic Process Research & Development paper described an improved synthetic route that reduces byproduct formation and enhances scalability, addressing previous challenges in large-scale production.

Looking forward, the unique combination of properties in triphenylpropargylphosphonium bromide positions it as a multifunctional tool in chemical biology research. Current investigations are exploring its use in developing theranostic agents, where it serves both therapeutic and diagnostic functions. The compound's versatility suggests it will continue to play a significant role in advancing pharmaceutical research and drug development efforts.